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Compound of Interest

Compound Name: Disodium azelate

Cat. No.: B097989 Get Quote

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of Disodium azelate. The following procedures are designed to ensure the safety of

laboratory personnel and maintain compliance with standard laboratory safety practices. Given

the absence of a universally harmonized safety data sheet (SDS), these recommendations are

based on the prudent assumption that Disodium azelate is a mildly irritating chemical powder.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area. The use of a fume hood is recommended, especially when

handling large quantities or when dust generation is likely.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[1]

Handling Procedures:

Before use, ensure all personnel are familiar with the potential hazards by reviewing the

available safety information.

Minimize the generation of dust during handling.[1]

Avoid contact with skin and eyes.
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Do not ingest or inhale the powder.

Wash hands thoroughly with soap and water after handling.[2]

Storage Requirements:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Disodium azelate to prevent

exposure.

PPE Category Specifications

Eye Protection

Chemical safety goggles or safety glasses with

side shields are required.[3] A face shield may

be necessary for operations with a high risk of

dust generation.[4]

Hand Protection

Chemically resistant gloves, such as nitrile or

latex, should be worn.[3][5] Gloves should be

inspected for integrity before each use.

Body Protection

A standard laboratory coat is required.[3] For

larger quantities, consider a chemical-resistant

apron.

Respiratory

Under normal conditions with adequate

ventilation, respiratory protection is not typically

required. If dust is generated, a NIOSH-

approved N95 respirator or equivalent should be

used.[6]

Emergency and First Aid Procedures
Immediate response is crucial in the event of an exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.

[7][8] Seek medical attention if irritation persists.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water.[2]

[9] If skin irritation occurs, seek medical advice.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, administer artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 glasses of water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[10]

Disposal Plan
Disodium azelate, if deemed non-hazardous by local regulations, can be disposed of following

standard laboratory procedures for chemical waste. Always consult and adhere to local, state,

and federal waste disposal regulations.

Waste Collection:

Collect waste Disodium azelate and any contaminated materials (e.g., paper towels,

gloves) in a designated, labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal of Non-Hazardous Chemical Waste:

For small quantities of what is determined to be non-hazardous chemical waste, it may be

permissible to dispose of it in the regular trash, provided it is securely contained and labeled.
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[11][12]

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

chemical waste. The rinsed container can then be disposed of as regular trash after defacing

the label.[13]

Chemical Spill Workflow
In the event of a spill, follow a structured response to ensure safety and proper cleanup.

Workflow for handling a chemical spill of Disodium azelate powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling Disodium
Azelate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097989#personal-protective-equipment-for-handling-
disodium-azelate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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